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Compound of Interest

Compound Name: Ronopterin

CAS No.: 185243-78-1

Cat. No.: B1238733

Get Quote

For Research, Scientific, and Drug Development Professionals

Disclaimer
Ronopterin (also known as VAS203) is an investigational drug that has been evaluated in

clinical trials for traumatic brain injury. The information provided in this document is intended for

research and informational purposes only and does not constitute medical advice or

endorsement for unapproved uses. Professionals intending to work with Ronopterin should

consult the official Investigator's Brochure or contact the manufacturer for complete and up-to-

date information.

Introduction
Ronopterin is a small molecule that acts as a selective inhibitor of inducible nitric oxide

synthase (iNOS).[1] Overproduction of nitric oxide by iNOS is implicated in the pathophysiology

of various inflammatory and neurological conditions, including traumatic brain injury (TBI).[1][2]

By selectively inhibiting iNOS, Ronopterin aims to mitigate the detrimental effects of excessive

nitric oxide production while preserving the physiological functions of other nitric oxide

synthase isoforms.[1]
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These application notes provide a summary of the methodology for the intravenous infusion of

Ronopterin based on publicly available data from clinical trials, primarily the NOSTRA (NO

Synthase Inhibition in TRAumatic Brain Injury) phase II and phase III studies.[3][4][5]

Mechanism of Action: Nitric Oxide Synthase
Inhibition
Ronopterin functions as a cofactor analog of tetrahydrobiopterin (BH4), which is essential for

the activity of all nitric oxide synthase (NOS) isoforms. In pathological conditions such as TBI,

the expression of inducible NOS (iNOS) is significantly upregulated, leading to a surge in nitric

oxide (NO) production that can contribute to secondary neuronal injury. Ronopterin selectively

inhibits iNOS, thereby reducing the production of harmful levels of NO in the injured brain.[1][2]
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Start

Inspect Ronopterin Vial (1g)

Prepare 50 mL Diluent
(Sterile Water for Injection)

Reconstitute Vial

Gently Swirl to Dissolve

Final Solution (20 mg/mL)

Inspect for Particulates/
Discoloration

Ready for Infusion
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Patient with TBI
(6-18 hours post-injury)

Calculate Total Dose (17 mg/kg)
and Infusion Rate

Prepare Infusion Syringe/Bag

Administer via Central Venous Catheter
over 48 hours

Monitor Vital Signs and
Renal Function End of Infusion

After 48hContinuous
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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